![molecular formula C15H19NO3 B5685200 1-(3,4-dimethoxyphenyl)-4-hydroxycyclohexanecarbonitrile](/img/structure/B5685200.png)
1-(3,4-dimethoxyphenyl)-4-hydroxycyclohexanecarbonitrile
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Overview
Description
1-(3,4-dimethoxyphenyl)-4-hydroxycyclohexanecarbonitrile, also known as DMHPH-CN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of cyclohexanecarbonitriles and is known for its unique chemical properties that make it suitable for various research purposes.
Mechanism of Action
The exact mechanism of action of 1-(3,4-dimethoxyphenyl)-4-hydroxycyclohexanecarbonitrile is not fully understood, but it is believed to exert its pharmacological effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells, thereby preventing their growth and spread.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on the body. It has been shown to reduce inflammation and pain by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells, thereby preventing their growth and spread.
Advantages and Limitations for Lab Experiments
1-(3,4-dimethoxyphenyl)-4-hydroxycyclohexanecarbonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. This compound has also been found to have low toxicity levels, which makes it safe for use in various in vitro and in vivo studies. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several possible future directions for research on 1-(3,4-dimethoxyphenyl)-4-hydroxycyclohexanecarbonitrile. One potential avenue of research is the development of this compound-based anti-cancer drugs. Another area of research could be the investigation of the potential use of this compound in the treatment of other diseases such as inflammation and pain. Additionally, further studies could be conducted to elucidate the exact mechanism of action of this compound and to explore its potential applications in other areas of medicine.
Synthesis Methods
The synthesis of 1-(3,4-dimethoxyphenyl)-4-hydroxycyclohexanecarbonitrile involves a multi-step process that includes the reaction of 3,4-dimethoxybenzaldehyde with cyclohexanone in the presence of sodium hydroxide. The resulting product is then subjected to a series of reactions that involve the use of various reagents such as hydrochloric acid, sodium carbonate, and potassium hydroxide. The final product obtained is this compound, which is a white crystalline solid with a melting point of 174-175°C.
Scientific Research Applications
1-(3,4-dimethoxyphenyl)-4-hydroxycyclohexanecarbonitrile has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit various pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anti-cancer drugs.
Properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-4-hydroxycyclohexane-1-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3/c1-18-13-4-3-11(9-14(13)19-2)15(10-16)7-5-12(17)6-8-15/h3-4,9,12,17H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKCJHUGCAQYREQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2(CCC(CC2)O)C#N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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